![molecular formula C17H19NO3 B1298036 (5,9-Dihydro-6,8-dioxa-benzocyclohepten-7-yl-methyl)-(4-methoxy-phenyl)-amine CAS No. 312585-47-0](/img/structure/B1298036.png)
(5,9-Dihydro-6,8-dioxa-benzocyclohepten-7-yl-methyl)-(4-methoxy-phenyl)-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5,9-Dihydro-6,8-dioxa-benzocyclohepten-7-yl-methyl)-(4-methoxy-phenyl)-amine, also known as MDPEA, is an organic compound belonging to the class of secondary amines. It is a bioactive compound with a wide range of applications in scientific research.
Scientific Research Applications
Synthesis and Chemical Properties
Research on molecules with similar structural features often focuses on their synthesis and potential as intermediates in producing compounds with desirable properties. For instance, studies on dihydro-benzoxazine derivatives and related compounds highlight the versatility of these structures in chemical synthesis. Dihydro-benzoxazine dimers, for example, have been synthesized to investigate their chelating properties with transition and rare-earth cations, showing the influence of chemical functionalities on their crystal structures and electrochemical properties (Suetrong et al., 2021). Such studies underscore the significance of understanding the chemical behavior of complex molecules for their potential application in materials science and chemistry.
Antimicrobial Activities
Compounds with benzoxazine or related structures have been explored for their antimicrobial activities. Novel triazole derivatives, for example, have shown antimicrobial properties, indicating the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007). The exploration of these activities is crucial in the search for new drugs to combat resistant microbial strains, demonstrating the importance of chemical research in addressing global health challenges.
Electrochemical Properties
The electrochemical properties of molecules with functionalities similar to those in the query compound have been a subject of investigation to understand their potential applications in various fields, including materials science. Studies on dihydro-benzoxazine derivatives have provided insights into their electrochemical behavior, offering a basis for developing novel materials with specific electrochemical characteristics (Suetrong et al., 2021). Such research is vital for advancing technologies in energy storage, sensors, and other applications where electrochemical properties are crucial.
properties
IUPAC Name |
N-(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)-4-methoxyaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-19-16-8-6-15(7-9-16)18-10-17-20-11-13-4-2-3-5-14(13)12-21-17/h2-9,17-18H,10-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMHNMDZBEDXUMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NCC2OCC3=CC=CC=C3CO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10354425 |
Source
|
Record name | N-[(1,5-Dihydro-3H-2,4-benzodioxepin-3-yl)methyl]-4-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
312585-47-0 |
Source
|
Record name | N-[(1,5-Dihydro-3H-2,4-benzodioxepin-3-yl)methyl]-4-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.